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This guide provides a comprehensive technical overview of the SLIGRL-NH2 peptide, a critical
tool for researchers investigating Protease-Activated Receptor 2 (PAR2). We will delve into its
fundamental molecular characteristics, mechanism of action, and field-proven experimental
protocols, offering insights grounded in established scientific principles.

Introduction: The Significance of SLIGRL-NH2

SLIGRL-NH2 is a synthetic hexapeptide that functions as a potent and specific agonist for
Protease-Activated Receptor 2 (PAR2)[1][2][3]. PARs are a unique subset of G protein-coupled
receptors (GPCRs) that are activated by proteolytic cleavage of their N-terminal domain. This
cleavage unmasks a new N-terminus that acts as a "tethered ligand," binding to the receptor to
initiate downstream signaling[4][5][6].

SLIGRL-NH2 corresponds to the tethered ligand sequence of murine/rat PAR2 (Ser-Leu-lle-
Gly-Arg-Leu) and is widely used to study PAR2 function without the need for enzymatic
activation[7][8]. Its application is crucial in various research fields, including inflammation, pain,
immunity, and cancer, where PAR2 signaling is a key pathway[6][9][10].

Molecular Properties and Structure
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A precise understanding of the peptide's physicochemical properties is foundational for its
effective use in experimental settings.

Amino Acid Sequence and Structural Attributes

The primary structure of the peptide is composed of six amino acids in the following sequence:
Ser-Leu-lle-Gly-Arg-Leu-NH:

A critical structural feature is the C-terminal amidation. The terminal carboxyl group (-COOH) of
the final leucine residue is replaced with an amide group (-CONHz). This modification is not
merely cosmetic; it neutralizes the negative charge at the C-terminus, which significantly
enhances the peptide's metabolic stability against carboxypeptidases and increases its binding
affinity for the PAR2 receptor[7][11][12]. Studies have shown that C-terminal amidation can
enhance the binding affinity of PAR2-activating peptides compared to their free carboxyl
counterparts[7].

Molecular Weight

The exact molecular weight is a critical parameter for preparing solutions of known molarity.
Multiple high-purity commercial sources confirm the molecular weight.

Property Value Source(s)
Molecular Formula C29H56N1007 [1][13]
Average Molecular Weight 656.82 g/mol [112]131[13]

Monoisotopic Molecular
Weight

656.4334 Da

Note: When preparing stock solutions, it is best practice to use the batch-specific molecular
weight provided on the product's vial or Certificate of Analysis, as minor variations can occur.[2]

Mechanism of Action: PAR2 Activation and
Signaling
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SLIGRL-NH2 activates PAR2 by mimicking the endogenous tethered ligand. This binding event
triggers a conformational change in the receptor, leading to the activation of intracellular G
proteins and subsequent signaling cascades.

PAR2 primarily couples to the Gag/11 protein. Activation of Gag/11 stimulates Phospholipase C
(PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second
messengers: inositol trisphosphate (IPs) and diacylglycerol (DAG).

 |Ps binds to its receptors on the endoplasmic reticulum, leading to the release of stored
calcium (Ca?") into the cytoplasm. This rapid increase in intracellular calcium is a hallmark of
PAR?2 activation and a common readout in functional assays.

o DAG activates Protein Kinase C (PKC), which, along with elevated Ca?*, initiates
downstream signaling, including the activation of the Mitogen-Activated Protein Kinase
(MAPK) pathway (e.g., ERK1/2).

This signaling cascade ultimately regulates a multitude of cellular functions, including cytokine
production, cell proliferation, and inflammatory responses|[5].
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Fig 1. PARZ2 signaling cascade initiated by SLIGRL-NH?Z2.
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Experimental Protocols and Methodologies

The following protocols are standard methodologies for characterizing the activity of SLIGRL-
NH2. It is essential to include proper controls in all experiments, such as a vehicle control and a
negative control peptide (e.g., the reverse sequence LRGILS-NHZ2) to ensure the observed
effects are specific to PAR2 activation[7].

Peptide Handling and Stock Solution Preparation

SLIGRL-NH2 is typically supplied as a lyophilized white solid[1][13].

o Storage: Store the lyophilized powder sealed and away from moisture at -20°C or -80°C for
long-term stability[2][13].

» Solubility: The peptide is soluble in water (up to 1 mg/mL) and DMSO (up to 100 mg/mL)[2]
[13]. For cell-based assays, dissolving in sterile water or a minimal amount of DMSO
followed by dilution in aqueous buffer is recommended.

o Stock Solution Preparation (10 mM Example):
o Weigh out 1 mg of SLIGRL-NH2 (MW: 656.82 g/mol ).
o Add 152.25 pL of sterile DMSO or water to the vial.
o Vortex or sonicate gently to ensure complete dissolution[1][13].

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store
at -80°C for up to 6 months[13].

In Vitro Assay: Intracellular Calcium Mobilization

This assay directly measures the functional consequence of Gaqg/11 activation. The ECso (half-
maximal effective concentration) for SLIGRL-NH2 is typically in the low micromolar range (0.5—
10 pM) depending on the cell system[2][3][13].
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1. Seed Cells
Plate PAR2-expressing cells in a
96-well black-wall, clear-bottom plate

'

2. Load with Dye
Incubate cells with a calcium-sensitive
dye (e.g., Fluo-4 AM)

3. Wash Cells
Remove excess dye

4. Measure Baseline
Record fluorescence in a plate reader
to establish a stable baseline

l

5. Add Peptide
Inject SLIGRL-NH2 (or controls)
and immediately begin recording

l

6. Record Signal
Measure the change in fluorescence
intensity over time

l

7. Analyze Data
Calculate the peak response and
plot dose-response curves to determine EC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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